Ethyl 2-(2,2-dimethylpropanoylamino)-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 2-(2,2-dimethylpropanoylamino)-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C12H18N2O3S/c1-6-17-9(15)8-7(2)13-11(18-8)14-10(16)12(3,4)5/h6H2,1-5H3,(H,13,14,16)
• InChI Key: XYRUVRMZAKTBDO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)C(C)(C)C)C
• Molecular Formula: C12H18N2O3S
• Molecular Weight: 270.35 g/mol
• CAS No.: 313551-46-1

Description

Ethyl 2-(2,2-dimethylpropanoylamino)-4-methyl-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C12H18N2O3S and its molecular weight is 270.35. The purity is usually 95%.
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Scientific Research Applications

Chemical Transformations

Ethyl 2-(2,2-dimethylpropanoylamino)-4-methyl-1,3-thiazole-5-carboxylate, and related compounds, serve as precursors in the synthesis of various heterocyclic compounds. For instance, Albreht et al. (2009) demonstrated the transformation of a similar ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)thiazole-5-carboxylate into 5-substituted 2-aminothiazolo[5,4-c]pyridine-7-carboxylates, which highlights its utility in creating compounds with potential biological activities (Alen Albreht, Uroš Uršič, J. Svete, & B. Stanovnik, 2009). Similarly, Žugelj et al. (2009) utilized a related compound for the synthesis of (4H-pyrido(1,2-a)pyrimidin-3-yl)thiazole-5-carboxylates, indicating the versatility of such compounds in synthesizing complex heterocycles (Martina Žugelj, Alen Albreht, Uroš Uršič, J. Svete, & B. Stanovnik, 2009).

Antimicrobial Properties

In the realm of antimicrobial research, Desai et al. (2019) explored the antimicrobial activities of derivatives synthesized from ethyl 2-amino-4-methylthiazole-5-carboxylate, underscoring the potential of such compounds in the development of new antimicrobial agents (N. Desai, N. Bhatt, & S. Joshi, 2019).

Crystallography and Structural Analysis

The study of crystal structures provides insights into the molecular configurations and potential interactions of these compounds. Lynch and Mcclenaghan (2004) determined the structure of ethyl 2-amino-4-tert-butyl-1,3-thiazole-5-carboxylate, shedding light on its molecular geometry and hydrogen-bonding patterns, which can be crucial for understanding its reactivity and potential applications in medicinal chemistry (D. Lynch & I. Mcclenaghan, 2004).

Synthetic Modifications and QSAR Analysis

Further modifications and quantitative structure-activity relationship (QSAR) analyses of ethyl 2-amino-4-methylthiazole-5-carboxylate derivatives have been conducted to understand their chemical and biological properties better. Desai et al. (2019) performed a 3D QSAR analysis on synthesized derivatives to establish structure-activity relationships, highlighting the compound's significance in drug design and discovery efforts (N. Desai, N. Bhatt, & S. Joshi, 2019).